2-(1-Methyl-2-oxopyrrolidin-3-yl)acetic acid

• IUPAC Name: 2-(1-methyl-2-oxopyrrolidin-3-yl)acetic acid
• InChI: InChI=1S/C7H11NO3/c1-8-3-2-5(7(8)11)4-6(9)10/h5H,2-4H2,1H3,(H,9,10)
• InChI Key: BSWMFLPHDUMFNS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1=O)CC(=O)O
• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• CAS RN: 927802-34-4

Description

2-(1-Methyl-2-oxopyrrolidin-3-yl)acetic acid is a chemical compound with the molecular formula C7H11NO3 and a molecular weight of 157.17. It is also known by its IUPAC name (2-oxo-3-pyrrolidinyl)acetic acid.

Synthesis Analysis

The synthesis of this compound and its derivatives often involves the use of pyrrolidine, a five-membered nitrogen heterocycle. The synthetic strategies used can involve ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The presence of this ring contributes to the stereochemistry of the molecule.

Chemical Reactions Analysis

This compound can be used as a reagent in the synthesis of various derivatives. For instance, it has been used in the synthesis of benzoquinolizidine and benzoindolizidine derivatives as anti-amnesic agents. It has also been used in the preparation of pyrazolopyridines as PDE4B inhibitors.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a predicted density of 1.319 g/cm3. Its solubility varies with the solvent, being sparingly soluble in chloroform and slightly soluble in ethyl acetate and methanol.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

The pyrrolidine ring, a five-membered nitrogen heterocycle, serves as a versatile scaffold for drug development. Here’s why it’s of interest:

• Bioactive Molecules : Researchers have identified bioactive compounds containing the pyrrolidine ring and its derivatives. These include pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol derivatives. .

Synthesis of Benzoquinolizidine and Benzoindolizidine Derivatives

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Preparation of Pyrazolopyridines as PDE4B Inhibitors

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Other Research Domains

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Mechanism of Action

Target of Action

It’s known that pyrrolidine derivatives, which this compound is a part of, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

The pyrrolidine ring, a key component of this compound, contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This suggests that the compound may interact with its targets in a specific orientation, leading to changes in the target’s function.

Biochemical Pathways

Compounds with a pyrrolidine ring have been associated with a variety of biological activities, suggesting that they may affect multiple pathways .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a strategic choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of Action

The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Action Environment

It’s known that the compound should be stored under inert gas at temperatures below 30°c .

Safety and Hazards

When handling this compound, appropriate safety measures should be taken. This includes wearing suitable gloves, protective clothing, and eye protection.

Future Directions

Given its potential as a reagent in the synthesis of various biologically active compounds, this compound could have a wide range of applications in future research.